2-[(3-ethyl-7-methyl-4-oxo-6,8-dihydro-5H-pyrido[2,3]thieno[2,4-b]pyrimidin-2-yl)thio]-N-(2-phenylethyl)acetamide

• Molecular Formula: C22H26N4O2S2
• Molecular Weight: 442.6 g/mol
• IUPAC Name: 2-[(4-ethyl-11-methyl-3-oxo-8-thia-4,6,11-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-5-yl)sulfanyl]-N-(2-phenylethyl)acetamide
• InChI: InChI=1S/C22H26N4O2S2/c1-3-26-21(28)19-16-10-12-25(2)13-17(16)30-20(19)24-22(26)29-14-18(27)23-11-9-15-7-5-4-6-8-15/h4-8H,3,9-14H2,1-2H3,(H,23,27)
• InChI Key: CVXKZFZOXXAXPZ-UHFFFAOYSA-N
• SMILES: CCN1C(=O)C2=C(N=C1SCC(=O)NCCC3=CC=CC=C3)SC4=C2CCN(C4)C

Description

2-[(3-ethyl-7-methyl-4-oxo-6,8-dihydro-5H-pyrido[2,3]thieno[2,4-b]pyrimidin-2-yl)thio]-N-(2-phenylethyl)acetamide is an organic heterobicyclic compound, an organosulfur heterocyclic compound and an organonitrogen heterocyclic compound.

Scientific Research Applications

Synthesis and Structural Studies

• The synthesis of various 3-substituted pyrido[4′,3′:4,5]thieno[2,3-d]pyrimidines and related fused thiazolo derivatives has been explored, providing valuable insights into the structural and chemical properties of these compounds (Ahmed, 2003).

Antitumor Activity

• Several derivatives of thieno[3,2-d]pyrimidine have been synthesized and evaluated for their antitumor activity. These compounds showed potent anticancer activity against various human cancer cell lines, comparable to doxorubicin (Hafez & El-Gazzar, 2017).

Chemotherapy Drug Development

• Compounds related to thieno[2,3-d]pyrimidine have been studied for their potential as dual thymidylate synthase and dihydrofolate reductase inhibitors, showcasing their significance in the development of chemotherapy drugs (Gangjee et al., 2009).

Antimicrobial Activity

• New heterocycles incorporating antipyrine moiety have been synthesized using pyrimidine derivatives, demonstrating significant antimicrobial activity, indicating their potential use in developing new antimicrobial agents (Bondock et al., 2008).

Medicinal Chemistry

• The synthesis of thieno[2,3-b]pyridines and related compounds has contributed to the field of medicinal chemistry, especially in the creation of new drugs with various biological activities (Abdelhamid et al., 2008).